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Compound of Interest

Compound Name:
4-Methyl-1-phenylpyrazolidin-3-

one

Cat. No.: B187972 Get Quote

An In-depth Technical Guide to 4-Methyl-1-
phenylpyrazolidin-3-one
This technical guide provides a comprehensive overview of 4-Methyl-1-phenylpyrazolidin-3-
one, a heterocyclic organic compound of interest to researchers, scientists, and professionals

in drug development. This document details its chemical structure, nomenclature,

physicochemical properties, and a representative synthetic protocol.

Chemical Structure and IUPAC Name
4-Methyl-1-phenylpyrazolidin-3-one is a derivative of pyrazolidine, a five-membered

heterocyclic ring containing two adjacent nitrogen atoms. The core structure is a pyrazolidin-3-

one, which indicates the presence of a ketone group at the third position of the ring. A phenyl

group is substituted at the first nitrogen atom, and a methyl group is attached to the fourth

carbon atom. The presence of a stereocenter at the C4 position means the compound can exist

as a racemic mixture.

The systematically generated IUPAC name for this compound is 4-methyl-1-
phenylpyrazolidin-3-one[1].

Structural Diagram
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Start: Reagents and Glassware

Reaction Setup:
- Round-bottom flask
- Reflux condenser
- Magnetic stirrer

- Phenylhydrazine in Ethanol

Reagent Addition:
Slowly add Ethyl 2-methylacrylate

Reaction:
Heat to reflux for several hours

(Monitor by TLC)

Work-up:
- Cool to room temperature

- Remove solvent under reduced pressure

Purification:
Recrystallization from Ethanol/Water

Characterization:
- NMR

- IR
- Mass Spectrometry

- Melting Point

End: Pure Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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